Cas no 265098-90-6 (butyl 4-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate)

• Product Name: butyl 4-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate
• CAS No: 265098-90-6
• MF: C₁₈H₂₁NO₃S₂
• MW: 363.494242429733
• CID: 6163034
• PubChem ID: 1841849
• Update Time: 2025-06-14

butyl 4-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate Chemical and Physical Properties

Names and Identifiers

• butyl 4-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate
• AKOS000531830
• (Z)-butyl 4-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)butanoate
• CCG-10906
• butyl 4-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate
• F0385-0341
• AB00088391-01
• BUTYL 4-[(5Z)-4-OXO-5-(PHENYLMETHYLIDENE)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]BUTANOATE
• BIM-0023919.P001
• 265098-90-6

• Inchi： 1S/C18H21NO3S2/c1-2-3-12-22-16(20)10-7-11-19-17(21)15(24-18(19)23)13-14-8-5-4-6-9-14/h4-6,8-9,13H,2-3,7,10-12H2,1H3/b15-13-
• InChI Key： ISRVKVPJRCOROF-SQFISAMPSA-N
• SMILES： S1/C(=C\C2C=CC=CC=2)/C(N(C1=S)CCCC(=O)OCCCC)=O

Computed Properties

• Exact Mass: 363.09628588g/mol
• Monoisotopic Mass: 363.09628588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 104Ų

Additional information on butyl 4-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate

Comprehensive Overview of Butyl 4-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate (CAS No. 265098-90-6)

Butyl 4-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate (CAS No. 265098-90-6) is a specialized organic compound with a unique molecular structure that combines a thiazolidinone core with a phenylmethylidene moiety and a butanoate ester group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the sulfanylidene group and the Z-configuration of the double bond at the 5-position contribute to its distinct chemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for thiazolidinone derivatives has surged, driven by their versatility in medicinal chemistry. Compounds like Butyl 4-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate are often investigated for their potential as enzyme inhibitors, antimicrobial agents, or anti-inflammatory compounds. The phenylmethylidene group, in particular, is known to enhance lipophilicity, which can improve cell membrane permeability—a critical factor in drug design. Researchers are also exploring its role in targeting specific pathways, such as those involved in metabolic disorders or oxidative stress.

The synthesis of Butyl 4-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate typically involves multi-step organic reactions, including condensation, cyclization, and esterification. The Z-configuration of the double bond is carefully controlled to ensure the desired stereochemistry, which is crucial for its biological activity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm the purity and structure of the compound. These methods are essential for ensuring reproducibility in research and industrial applications.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex organic molecules like Butyl 4-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate. Green chemistry principles, such as the use of catalysts or solvent-free conditions, are being investigated to reduce environmental impact. Additionally, computational chemistry and AI-driven drug discovery tools are being leveraged to predict the compound's interactions with biological targets, accelerating the development of potential therapeutics.

From a commercial perspective, Butyl 4-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate is primarily supplied by specialty chemical manufacturers catering to pharmaceutical and academic research. Its CAS No. 265098-90-6 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. As the demand for custom synthesis and high-purity compounds grows, suppliers are increasingly offering tailored solutions to meet the specific needs of researchers.

In conclusion, Butyl 4-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate represents a fascinating area of study at the intersection of organic chemistry and drug development. Its unique structural features and potential applications make it a valuable compound for advancing scientific knowledge and therapeutic innovation. As research continues to uncover its full potential, this compound is likely to remain a focal point in the quest for novel bioactive molecules.